Cas no 1804573-73-6 (3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine
• CAS No: 1804573-73-6
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931034
• Update Time: 2025-08-04

3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-5-4(13)1-3(2-12)6(14-5)15-7(9,10)11/h1H,2,12-13H2
• InChI Key： AJFVRGMHZDUQRZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=N1)OC(F)(F)F)CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1804573-73-6)

3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1804573-73-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and trifluoromethoxy substituents, is a key intermediate in the synthesis of bioactive molecules. Its structural features, including the aminomethyl and amino functional groups, make it a versatile building block for drug discovery and material science applications.

The growing interest in 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine is driven by its potential applications in developing small-molecule inhibitors and heterocyclic compounds. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy. The compound's CAS No. 1804573-73-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research.

One of the most discussed topics in the context of 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine is its synthetic accessibility and scalability. Recent advancements in green chemistry have prompted scientists to explore eco-friendly routes for its production, addressing concerns about sustainable synthesis. This aligns with the broader industry shift toward environmentally benign processes, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential in crop protection formulations. The trifluoromethoxy moiety is known for enhancing the bioactivity of agrochemicals, making 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine a candidate for developing next-generation pesticides and herbicides. This application is particularly relevant given the increasing demand for food security solutions and sustainable agriculture practices.

From a technical standpoint, the compound's physicochemical properties, such as solubility and stability, are critical for its formulation in various drug delivery systems. Researchers are investigating its compatibility with nanocarriers and biodegradable polymers, which are trending topics in nanomedicine. These studies aim to optimize the compound's bioavailability and therapeutic efficacy.

In summary, 3-Amino-5-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1804573-73-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and alignment with contemporary research trends make it a valuable subject for further exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.